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Compound of Interest

Compound Name: Fmoc-D-His(Clt)-OH

CAS No.: 1272755-56-2

Cat. No.: B2896589 Get Quote

Executive Summary & Immediate Action
Fmoc-D-His(Clt)-OH (N-alpha-(9-Fluorenylmethyloxycarbonyl)-N-im-(2-chlorotrityl)-D-histidine)

is a specialized reagent used in solid-phase peptide synthesis (SPPS).[1] While not classified

as acutely toxic (Category 1 or 2), it is an environmental hazard (Aquatic Chronic 4) and a

combustible solid.

Core Disposal Directive:

NEVER dispose of this chemical down the drain.

NEVER dispose of in general trash (municipal waste).

ALWAYS segregate as Solid Organic Chemical Waste for high-temperature incineration.[1]

Chemical Profile & Hazard Assessment
To dispose of a chemical safely, you must understand its reactivity profile. This reagent

contains two protecting groups with opposing sensitivities:[2]
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Feature Specification Stability/Reactivity Note

Chemical Name Fmoc-D-His(Clt)-OH

Clt (2-Chlorotrityl) is acid-labile

but more stable than standard

Trityl (Trt).[1]

CAS Number 1272755-56-2
Use this for waste manifesting.

[1]

Physical State White to off-white powder

Dust explosion hazard if

aerosolized in large quantities.

[1]

Primary Hazard

H413: May cause long-lasting

harmful effects to aquatic life.

[1]

WGK 2/3: Significant water

pollutant.

Reactivity A Base Sensitive (Fmoc)

Cleaves in presence of

secondary amines (Piperidine),

releasing Dibenzofulvene

(DBF).

Reactivity B Acid Sensitive (Clt)

Cleaves in presence of

TFA/Acid, releasing the

chlorotrityl cation.

Expert Insight: The "Clt" Factor
Unlike the standard Trityl (Trt) group, the 2-Chlorotrityl (Clt) group is sterically bulkier and

electronically deactivated, making it significantly more stable to weak acids.[1]

Disposal Implication: In waste streams containing weak acids (e.g., 1% Acetic Acid in HPLC

waste), the Clt group is likely to remain intact, maintaining the lipophilicity of the molecule.

This increases its potential for bioaccumulation if released into waterways, reinforcing the

strict requirement for incineration.

Waste Segregation & Decision Logic
Effective disposal begins with segregation. Mixing incompatible waste streams is the most

common cause of laboratory accidents.
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Disposal Decision Matrix

Waste Source: Fmoc-D-His(Clt)-OH

What is the physical state?

Solid (Powder/Crystals) Liquid (Solution/Suspension) Contaminated Debris
(Gloves, Weigh Boats)

Bin: SOLID ORGANIC WASTE
(Incineration)

Excess Reagent

Check Solvent Composition Bin: CHEMICALLY CONTAMINATED
SHARPS/SOLIDS

Contains Halogens?
(DCM, Chloroform)

Yes

Non-Halogenated?
(DMF, NMP, MeOH)

No

Bin: HALOGENATED SOLVENT WASTE
(High BTU Fuel Blending)

Bin: NON-HALOGENATED SOLVENT WASTE
(Incineration/Recovery)

Click to download full resolution via product page

Figure 1: Decision tree for segregating Fmoc-D-His(Clt)-OH waste streams based on physical

state and solvent composition.

Detailed Disposal Protocols
Protocol A: Solid Reagent Disposal (Expired or Excess)
Applicable for: Expired bottles, spilled powder, or excess weighed material.[1]
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Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar compatible

with solid organic waste.[1]

Labeling: Affix a hazardous waste label.

Chemical Name: Write clearly "Fmoc-D-His(Clt)-OH".

Hazard Checkbox: Mark "Toxic" (due to eco-toxicity) and "Irritant".

Transfer:

Wear nitrile gloves, lab coat, and safety glasses.

Transfer the solid carefully to avoid dust generation.[3]

Do not mix with oxidizers (e.g., nitrates, perchlorates) in the solid waste bin.

Final Disposition: Seal the container and request pickup for High-Temperature Incineration.

Protocol B: Liquid Waste (Reaction Mixtures & HPLC)
Applicable for: SPPS waste filtrates, HPLC effluent.[1]

Critical Safety Warning: Avoid mixing Fmoc-protected amino acids with concentrated Piperidine

(deprotection reagent) in waste drums that are not vented.[1]

Mechanism: Piperidine cleaves the Fmoc group, releasing Dibenzofulvene (DBF) and CO2

gas. In a sealed drum, rapid CO2 evolution can cause pressurization.

Mitigation: Ensure waste containers are vented or allow reaction mixtures to degas in a fume

hood before transferring to the main waste drum.

Step-by-Step:

Identify Solvent:

If dissolved in DCM (Dichloromethane): Dispose in Halogenated Waste.

If dissolved in DMF, NMP, Methanol, Acetonitrile: Dispose in Non-Halogenated Waste.
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pH Check: Ensure the waste stream is not highly acidic (pH < 2) if mixing with other organic

wastes, as this may degrade the Clt group, though this is generally safe in organic waste

streams.

Container: Use standard solvent safety cans (HDPE or Stainless Steel) with flame arrestors.

Protocol C: Contaminated Debris
Applicable for: Weighing boats, pipette tips, gloves, paper towels.[1]

Segregation: Do not throw these in the regular trash.

Packaging: Place in a clear, heavy-duty polyethylene bag (minimum 4 mil thickness) or a

dedicated solid waste bucket.

Labeling: "Debris contaminated with Fmoc-amino acids."[1]

Emergency Spill Response
Scenario: You drop a 5g bottle of Fmoc-D-His(Clt)-OH powder on the floor.[1]

Isolate: Mark the area. Inform nearby colleagues.

PPE: Don standard PPE (Gloves, Goggles, Lab Coat). If dust is visible in the air, use an N95

dust mask or half-face respirator to prevent inhalation sensitization.[1]

Containment (Dry Spill):

Do not wet the powder (this spreads the contamination).

Gently sweep the powder into a dustpan using a brush.

Transfer to the Solid Chemical Waste container.

Decontamination:

Wipe the surface with a paper towel soaked in Ethanol or Isopropanol (Fmoc-amino acids

are soluble in alcohols).[1]
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Follow with a soap and water wash.[3][4][5]

Dispose of all paper towels as Contaminated Debris (Protocol C).

Regulatory Compliance Codes
When filling out your institution's waste manifest, use the following codes (may vary by region,

US/EU standard provided):

US EPA (RCRA): Not P-listed or U-listed.[1] Classify as Non-RCRA Regulated Chemical

Waste unless mixed with listed solvents (e.g., F002 for DCM/DMF mixtures).

European Waste Catalogue (EWC):16 05 06* (laboratory chemicals, consisting of or

containing hazardous substances, including mixtures of laboratory chemicals).

UN Transport (if shipping waste): Not regulated as dangerous goods for transport unless in

solution with flammable/toxic solvents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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